Cas no 873015-27-1 (Pyrazolo[5,1-b]quinazolin-9-ol, 5,6,7,8-tetrahydro-)

• Product Name: Pyrazolo[5,1-b]quinazolin-9-ol, 5,6,7,8-tetrahydro-
• CAS No: 873015-27-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 1882648
• PubChem ID: 63822993
• Update Time: 2025-04-21

Pyrazolo[5,1-b]quinazolin-9-ol, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-b]quinazolin-9-ol, 5,6,7,8-tetrahydro-
• AKOS013135695
• G81062
• 5,6,7,8-Tetrahydropyrazolo[5,1-b]quinazolin-9-ol
• 1H,5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-one
• 5,6,7,8-Tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one
• 873015-27-1
• 4H,5H,6H,7H,8H,9H-PYRAZOLO[3,2-B]QUINAZOLIN-9-ONE
• 4H,5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-one
• JJMCNWKEJWONQI-UHFFFAOYSA-N
• 1343342-15-3
• SCHEMBL4958926
• F72706
• 5,6,7,8-Tetrahydro-pyrazolo[5,1-b]quinazolin-9-ol

• Inchi： 1S/C10H11N3O/c14-10-7-3-1-2-4-8(7)12-9-5-6-11-13(9)10/h5-6,11H,1-4H2
• InChI Key： VAUKCSYIHXJTBV-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCCC2)N=C2C=CNN12

Computed Properties

• Exact Mass: 189.090211983Da
• Monoisotopic Mass: 189.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.7Ų